![molecular formula C9H12O2Si B092388 2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin CAS No. 17878-02-3](/img/structure/B92388.png)
2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin
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Overview
Description
2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin, also known as DBS, is a cyclic siloxane compound that has gained significant attention in scientific research due to its unique properties. DBS is a versatile molecule that can be synthesized using various methods and has diverse applications in different fields of research.
Mechanism of Action
The mechanism of action of 2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin is not fully understood, but it is believed to involve the formation of a stable intermediate that can react with other molecules. The cyclic structure of this compound allows it to easily undergo ring-opening reactions, which can lead to the formation of new compounds.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is considered safe for use in scientific research. However, its biochemical and physiological effects have not been extensively studied. It is believed that this compound may have some antioxidant properties and may be able to scavenge free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin in lab experiments is its versatility. This compound can be easily synthesized using various methods and can be used in a wide range of applications. Additionally, this compound has low toxicity and is considered safe for use in scientific research. However, one of the limitations of using this compound is its instability. This compound can undergo ring-opening reactions under certain conditions, which can lead to the formation of unwanted side products.
Future Directions
There are several future directions for research involving 2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin. One potential area of research is the development of new synthetic methods for this compound that can produce higher yields and minimize side reactions. Another area of research is the investigation of the potential use of this compound as a catalyst in various organic reactions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.
Synthesis Methods
2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin can be synthesized using several methods, including the reaction of 1,3-dimethyl-1,3,2,4-dioxadisilinane with boron trifluoride etherate, the reaction of 1,3-dimethyl-1,3,2,4-dioxadisilinane with methanesulfonic acid, and the reaction of 1,3-dimethyl-1,3,2,4-dioxadisilinane with trifluoromethanesulfonic acid. These methods have been optimized to produce high yields of this compound with minimal side reactions.
Scientific Research Applications
2,2-Dimethyl-2,3-dihydro-1,4,2-benzodioxasilin has been extensively studied for its potential applications in various fields of scientific research. In the field of materials science, this compound has been investigated for its use as a precursor for the synthesis of silicon-based materials, such as silica nanoparticles and mesoporous silica. In the field of catalysis, this compound has been explored for its potential use as a catalyst in various organic reactions. In the field of drug delivery, this compound has been studied for its potential use as a carrier for drug molecules.
properties
CAS RN |
17878-02-3 |
---|---|
Molecular Formula |
C9H12O2Si |
Molecular Weight |
180.27 g/mol |
IUPAC Name |
2,2-dimethyl-3H-1,4,2-benzodioxasiline |
InChI |
InChI=1S/C9H12O2Si/c1-12(2)7-10-8-5-3-4-6-9(8)11-12/h3-6H,7H2,1-2H3 |
InChI Key |
DIXAOARKHXXOIF-UHFFFAOYSA-N |
SMILES |
C[Si]1(COC2=CC=CC=C2O1)C |
Canonical SMILES |
C[Si]1(COC2=CC=CC=C2O1)C |
Origin of Product |
United States |
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